
Essential Safety and Logistics for Handling 2,5-
Dichlorobenzophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dichlorobenzophenone

Cat. No.: B102398 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate, essential safety and logistical

information for 2,5-Dichlorobenzophenone, a compound that requires careful management in

a laboratory setting. Adherence to these procedures is critical to ensure personal safety and

maintain a secure research environment.

Chemical Identifier:

Name: 2,5-Dichlorobenzophenone

CAS Number: 16611-67-9

Molecular Formula: C13H8Cl2O

Hazard Summary: 2,5-Dichlorobenzophenone is classified as a hazardous substance. It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

[4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2,5-
Dichlorobenzophenone to minimize exposure and ensure safety.
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PPE Category Specifications Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

Protects against dust particles

and splashes that can cause

serious eye irritation.[1]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile rubber) and

fire/flame resistant and

impervious clothing. A lab coat

or chemical-resistant apron

should be worn.

Prevents skin contact which

can cause irritation.[1][3]

Contaminated clothing must be

removed and washed before

reuse.[1][2][3]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded,

or if irritation or other

symptoms are experienced. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended.[5]

Protects against inhalation of

dust, which may cause

respiratory irritation.[1][2][4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2,5-Dichlorobenzophenone is crucial. The following

workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Post-Handling & Cleanup

Waste Disposal

Work in a well-ventilated area (fume hood).

Don appropriate PPE (goggles, gloves, lab coat).

Carefully weigh the required amount, avoiding dust formation.Gather all necessary equipment and reagents.

Transfer to the reaction vessel.

Conduct the experiment, maintaining containment.

Decontaminate work surfaces.

Remove PPE in the correct order.

Wash hands thoroughly with soap and water.

Collect waste in a labeled, sealed container.

Store waste in a designated, secure area.

Dispose of waste according to institutional and local regulations.

Click to download full resolution via product page

Workflow for Safe Handling of 2,5-Dichlorobenzophenone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b102398?utm_src=pdf-body-img
https://www.benchchem.com/product/b102398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store 2,5-Dichlorobenzophenone in a tightly closed container in a dry, cool, and

well-ventilated place.[1][3] The storage area should be locked.[1][3]

In Case of Accidental Exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1][3]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

plenty of soap and water. If skin irritation occurs, get medical help.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and consult a doctor.[1][2][3]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[1][3]

Spill Response: In case of a spill, evacuate personnel to a safe area. Avoid dust formation and

breathing vapors, mist, or gas.[1] Use personal protective equipment.[1] Collect the spilled

material and arrange for disposal. Prevent further leakage or spillage if it is safe to do so.[1]

Disposal Plan
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1][3] Chemical waste generators must

determine whether a discarded chemical is classified as hazardous waste and consult local,

regional, and national hazardous waste regulations to ensure complete and accurate

classification.[5] Do not mix with other waste. Handle uncleaned containers as you would the

product itself.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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